3-Methyl-5-(1-methyl-1H-tetrazol-5-yl)aniline

• CAS No.: 675122-56-2
• Molecular Formula: C9H11N5
• Molecular Weight: 189.22 g/mol
• IUPAC Name: 3-methyl-5-(1-methyltetrazol-5-yl)aniline
• InChI: InChI=1S/C9H11N5/c1-6-3-7(5-8(10)4-6)9-11-12-13-14(9)2/h3-5H,10H2,1-2H3
• InChI Key: RFCCMCQLWAIVTO-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC(=C1)N)C2=NN=NN2C

Description

3-Methyl-5-(1-methyl-1H-tetrazol-5-yl)aniline is a useful research compound. Its molecular formula is C9H11N5 and its molecular weight is 189.22 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A solution of [3-Amino-5-(1-methyl-1H-tetrazol-5-yl)-phenyl]-methanol (450 mg) in MeOH (20 ml) with a few drops of conc. HCl (aq) was hydrogenated on a H-cube apparatus at 30° C., and 10 bar with a flow rate of 1 mL/min using a Pd/C cartridge. After reaction completion, the mixture was concentrated in vacuum and the residue basified with a dilute K2CO3(aq). This was extracted with EtOAc and the organic layer was separated, dried and concentrated in vacuum. The residue was purified by flash chromatography (98:2 DCM:MeOH) to give the title compound (320 mg).